Cas no 50699-20-2 (N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide)

• Product Name: N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide
• CAS No: 50699-20-2
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 3167155
• PubChem ID: 84819548
• Update Time: 2025-08-05

N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 50699-20-2
• SB65782
• N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide

• Inchi： 1S/C16H16N4O3/c1-8-12(9(2)19-18-8)7-20-15(22)11-5-4-6-13(17-10(3)21)14(11)16(20)23/h4-6H,7H2,1-3H3,(H,17,21)(H,18,19)
• InChI Key： RYRXERNBFQDOQT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1CC1C(C)=NNC=1C)=O)NC(C)=O

Computed Properties

• Exact Mass: 312.12224039Da
• Monoisotopic Mass: 312.12224039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide

N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide: A Comprehensive Overview

N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide, commonly referred to by its CAS number 50699-20-2, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide is characterized by a combination of functional groups that contribute to its versatile reactivity. The presence of the pyrazole ring, a five-membered aromatic heterocycle, plays a crucial role in determining the compound's chemical behavior. Pyrazole derivatives are known for their ability to form hydrogen bonds and participate in π-interactions, which are essential for drug design and development.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of this compound. Studies using density functional theory (DFT) have revealed that the 1H-pyrazol moiety exhibits significant electron-withdrawing effects, which influence the compound's stability and reactivity. These findings have implications for the design of new drugs with improved pharmacokinetic profiles.

In terms of synthesis, N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin-4-yl)acetamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield higher purity products. This approach aligns with the growing trend toward green chemistry practices in the pharmaceutical industry.

The biological activity of this compound has been extensively studied in vitro and in vivo. Research indicates that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, thereby reducing oxidative stress in cellular models.

Moreover, recent clinical trials have explored the potential of this compound as an adjunct therapy for cancer treatment. Its ability to modulate cellular signaling pathways associated with tumor growth and metastasis has shown encouraging results. However, further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

In conclusion, N-(2-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1,3-dioxoisoindolin